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Compound of Interest

Compound Name: Transbond

CAS No.: 135669-49-7

Cat. No.: B1178325

Get Quote

This technical guide provides a comprehensive overview of Transbond XT, a light-cure

orthodontic adhesive manufactured by 3M. The information is compiled for researchers,

scientists, and drug development professionals, presenting key data on its composition,

physical and chemical properties, biocompatibility, and mechanical performance. Detailed

experimental protocols derived from scientific literature are also included to facilitate further

research and development.

Composition
Transbond XT is a composite resin-based adhesive. The primary components of the

Transbond XT Light Cure Adhesive and the associated Primer are detailed below.

Table 1: Composition of Transbond XT Light Cure Adhesive
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Component CAS Number Percentage by Weight (%)

Silane Treated Quartz 100402-78-6 70 - 80

Bisphenol A Diglycidyl Ether

Dimethacrylate (BisGMA)
1565-94-2 10 - 20

Bisphenol A Bis(2-

Hydroxyethyl Ether)

Dimethacrylate

24448-20-2 5 - 10

Silane Treated Silica 68611-44-9 < 2

Table 2: Composition of Transbond XT Primer[1]

Component CAS Number Percentage by Weight (%)

Bisphenol A Diglycidyl Ether

Dimethacrylate (BisGMA)
1565-94-2 45 - 55

Triethylene Glycol

Dimethacrylate (TEGDMA)
109-16-0 45 - 55

4-(Dimethylamino)-

Benzeneethanol
50438-75-0 < 0.5

Physical and Chemical Properties
The physical and chemical characteristics of Transbond XT Light Cure Adhesive are

summarized from its Safety Data Sheet.

Table 3: Physical and Chemical Properties of Transbond XT Light Cure Adhesive[2]
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Property Value

Physical State Liquid (Paste)

Color Tooth-colored

Odor Slight acrylic

pH Not Applicable

Melting Point Not Applicable

Boiling Point No Data Available

Flash Point No flash point

Density 1.95 g/cm³

Specific Gravity 1.95 (Water = 1)

Solubility in Water Negligible

Vapor Pressure Not Applicable

Vapor Density Not Applicable

Viscosity Not Applicable

Biocompatibility
The biocompatibility of Transbond XT has been a subject of various in vitro and in vivo studies,

with some conflicting results.

Some in vitro studies have indicated that Transbond XT may exhibit cytotoxic effects. For

instance, one study reported that while Transbond XT showed better biocompatibility

compared to other adhesives like MonoLok® and Light Bond®, another found it to be cytotoxic

to L929 fibroblasts after 24 hours of exposure.[3][4] In vivo studies in rats have also suggested

that Transbond XT may elicit a more significant inflammatory response compared to other

orthodontic adhesives, indicating lower biocompatibility.[5][6][7]

It is hypothesized that the release of unpolymerized monomers, such as HEMA and BisGMA,

from the adhesive matrix could contribute to these cytotoxic and inflammatory responses.[5]
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Experimental Protocol: In Vitro Cytotoxicity Assay
Below is a generalized protocol for assessing the in vitro cytotoxicity of Transbond XT based

on methodologies described in the literature.[3]

Objective: To evaluate the cytotoxic potential of Transbond XT on a relevant cell line (e.g.,

human gingival fibroblasts).

Materials:

Transbond XT Light Cure Adhesive and Primer

Human gingival fibroblasts (or other suitable cell line)

Cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

24-well cell culture plates

Sterile plastic coverslips

Light-curing unit

Cell viability assay kit (e.g., Calcein AM/Ethidium Homodimer-1)

Fluorescence microscope

Methodology:

Cell Seeding: Seed human gingival fibroblasts into 24-well plates at a density of 5 x 10^4

cells/well and incubate for 24 hours to allow for cell attachment.[3]

Sample Preparation: Apply Transbond XT adhesive to sterile plastic coverslips and light-

cure according to the manufacturer's instructions.

Co-culture: Gently place the cured Transbond XT samples into the wells containing the

cultured cells.

Incubation: Incubate the cells with the Transbond XT samples for 48 hours.[3]
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Viability Staining: After incubation, remove the culture medium and rinse the cells with

phosphate-buffered saline (PBS). Stain the cells with a solution containing Calcein AM (for

live cells) and Ethidium Homodimer-1 (for dead cells) for 45 minutes at 37°C.[3]

Microscopic Analysis: Visualize and capture images of the stained cells using a fluorescence

microscope.

Data Analysis: Quantify the number of live and dead cells to determine the percentage of cell

viability. Compare the results with a control group (cells cultured without the adhesive).

Preparation

Experiment

Analysis

Seed Gingival Fibroblasts
in 24-well plate

Co-culture Cells with
Transbond XT for 48h

Prepare Cured
Transbond XT Samples

Stain with Calcein AM
& Ethidium Homodimer-1
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Quantify Live/Dead Cells

Calculate Cell Viability (%)
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Click to download full resolution via product page

In Vitro Cytotoxicity Assay Workflow

Mechanical Properties: Shear Bond Strength
Transbond XT is known for its high bond strength, which is crucial for the clinical success of

orthodontic treatments.[8] The shear bond strength (SBS) of Transbond XT has been

extensively evaluated in numerous studies.

Table 4: Shear Bond Strength of Transbond XT (Selected Studies)

Study Substrate
Mean Shear Bond Strength
(MPa)

G. B. de Souza et al. (2014) Bovine Enamel 13.067

Al-Saleh et al. (2020) Human Enamel 23.8 (at 30 min), 25.7 (at 24h)

Al-Anezi (2016) Human Enamel
Varied with curing time (e.g.,

~18 MPa at 10s)

Reddy et al. (2018) Human Enamel ~20

Note: The shear bond strength values can vary depending on the experimental setup,

substrate, and testing parameters.

Experimental Protocol: Shear Bond Strength Testing
The following is a generalized protocol for determining the shear bond strength of Transbond
XT.[9][10]

Objective: To measure the force required to debond an orthodontic bracket bonded to a tooth

surface with Transbond XT.

Materials:

Extracted human premolars (or other suitable teeth)

Transbond XT Light Cure Adhesive and Primer
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Orthodontic brackets

37% Phosphoric acid etchant

Light-curing unit

Universal testing machine with a shear loading fixture

Stereomicroscope

Methodology:

Tooth Preparation: Embed the root of each tooth in acrylic resin, leaving the crown exposed.

Clean and polish the buccal surface of the crown.

Etching: Apply 37% phosphoric acid to the enamel surface for 30 seconds, then rinse with

water for 20 seconds and dry with oil-free air until the surface appears frosty white.[9]

Primer Application: Apply a thin layer of Transbond XT primer to the etched enamel and

light-cure for 10 seconds.[9]

Bracket Bonding: Apply Transbond XT adhesive to the base of an orthodontic bracket and

press it firmly onto the primed tooth surface. Remove any excess adhesive.

Light Curing: Light-cure the adhesive according to the manufacturer's instructions (e.g., for

10 seconds from each of the mesial, distal, gingival, and incisal aspects).

Storage: Store the bonded specimens in distilled water at 37°C for 24 hours.

Shear Bond Strength Testing: Mount the specimen in a universal testing machine. Apply a

shear force to the bracket base at a crosshead speed of 0.5 mm/min until debonding occurs.

[11]

Data Recording: Record the peak load at failure in Newtons (N) and calculate the shear

bond strength in megapascals (MPa) by dividing the force by the bracket base area.

Adhesive Remnant Index (ARI) Scoring: Examine the debonded tooth surface and bracket

base under a stereomicroscope to assess the amount of adhesive remaining, using the ARI
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Shear Bond Strength Testing Workflow

Safety Information
The Safety Data Sheet (SDS) for Transbond XT provides important information regarding its

potential hazards and safe handling.

Table 5: Hazard Identification and First Aid Measures for Transbond XT Light Cure Adhesive[2]

Hazard Statement Precautionary Measures First Aid

May cause an allergic skin

reaction.

Wear protective gloves.

Contaminated work clothing

should not be allowed out of

the workplace.

IF ON SKIN: Wash with plenty

of soap and water. If skin

irritation or rash occurs, get

medical advice/attention. Wash

contaminated clothing before

reuse.

Causes serious eye irritation.
Wash hands thoroughly after

handling.

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

May cause respiratory

irritation.

Use only outdoors or in a well-

ventilated area.

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or doctor

if you feel unwell.

May be harmful if swallowed.
Do not eat, drink or smoke

when using this product.

IF SWALLOWED: Call a

POISON CENTER or doctor if

you feel unwell. Rinse mouth.

For detailed safety information, always refer to the latest Safety Data Sheet provided by the

manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. multimedia.3m.com [multimedia.3m.com]

3. researchgate.net [researchgate.net]

4. Comparative In Vitro Biocompatibility Study of the Two Orthodontic Bonding Materials of
Different Types - PMC [pmc.ncbi.nlm.nih.gov]

5. Biocompatibility of orthodontic adhesives in rat subcutaneous tissue - PMC
[pmc.ncbi.nlm.nih.gov]

6. Biocompatibility of orthodontic adhesives in rat subcutaneous tissue - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. 3M™ Transbond™ XT Light Cure Adhesive [solventum.com]

9. orthodepot.fr [orthodepot.fr]

10. researchpublish.com [researchpublish.com]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide: Transbond XT Orthodontic
Adhesive]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178325/docs#in-depth-technical-guide-transbond-
xt-orthodontic-adhesive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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